1-tert-butyl-3-methyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 2-thiophenecarboxylate

• IUPAC Name: [4-(benzenesulfonyl)-2-tert-butyl-5-methylpyrazol-3-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C19H20N2O4S2/c1-13-16(27(23,24)14-9-6-5-7-10-14)17(21(20-13)19(2,3)4)25-18(22)15-11-8-12-26-15/h5-12H,1-4H3
• InChI Key: PZGCKLOJJASBEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1S(=O)(=O)C2=CC=CC=C2)OC(=O)C3=CC=CS3)C(C)(C)C
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol

Description

1-tert-butyl-3-methyl-4-(phenylsulfonyl)-1H-pyrazol-5-yl 2-thiophenecarboxylate is a useful research compound. Its molecular formula is C19H20N2O4S2 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 404.08644947 g/mol and the complexity rating of the compound is 635. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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